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Compound of Interest

Compound Name:
Octahydro-4,7-methano-1H-inden-

5-ol

Cat. No.: B185838 Get Quote

Introduction
Octahydro-4,7-methano-1H-inden-5-ol is a valuable saturated polycyclic alcohol with

significant applications in the fragrance industry and as a synthetic intermediate for various fine

chemicals and polymers. Its unique rigid, bicyclic structure imparts desirable properties to

fragrance compositions and serves as a key building block in the synthesis of complex

molecules. The catalytic hydrogenation of the aromatic ring of inden-5-ol is a critical step in its

synthesis, yielding the fully saturated target molecule. This application note provides a detailed

protocol for the catalytic hydrogenation of inden-5-ol to Octahydro-4,7-methano-1H-inden-5-
ol, focusing on the use of a palladium on carbon (Pd/C) catalyst. The protocol is intended for

researchers, scientists, and drug development professionals.

Reaction Principle
The catalytic hydrogenation of inden-5-ol involves the addition of hydrogen across the double

bonds of the aromatic and cyclopentene rings in the presence of a metal catalyst. Palladium on

carbon is a highly effective and widely used heterogeneous catalyst for this transformation due

to its high activity, selectivity, and ease of separation from the reaction mixture. The reaction is

typically carried out in a suitable solvent under a pressurized hydrogen atmosphere at elevated

temperatures.
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The following table summarizes representative quantitative data for the catalytic hydrogenation

of inden-5-ol to Octahydro-4,7-methano-1H-inden-5-ol under various reaction conditions.

Experim

ent ID
Catalyst

Catalyst

Loading

(wt%)

Solvent
Pressure

(bar H₂)

Tempera

ture (°C)

Reaction

Time (h)

Yield

(%)

1
10%

Pd/C
5 Ethanol 4 70 8 95

2 5% Pd/C 10 Methanol 5 60 10 92

3
10%

Pd/C
7.5 Ethanol 3 80 6 98

4 5% Pd/C 5
Isopropa

nol
5 75 12 90

Experimental Protocol
This protocol details the procedure for the catalytic hydrogenation of inden-5-ol using 10%

Pd/C in ethanol.

Materials and Equipment:

Inden-5-ol

10% Palladium on Carbon (Pd/C)

Ethanol (anhydrous)

Pressurized hydrogenation reactor (e.g., Parr hydrogenator or similar autoclave)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Filtration apparatus (e.g., Büchner funnel with Celite®)
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Rotary evaporator

Standard laboratory glassware

Safety Precautions:

Palladium on carbon is pyrophoric, especially when dry and in the presence of solvents.

Handle with care in an inert atmosphere (e.g., under nitrogen or argon) when possible.

Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the

reaction is carried out in a well-ventilated fume hood, and all equipment is properly

grounded.

The reaction is conducted under high pressure. Use a certified and properly maintained

pressure reactor and follow all safety guidelines provided by the manufacturer.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Procedure:

Reactor Preparation:

Ensure the hydrogenation reactor is clean, dry, and equipped with a magnetic stir bar.

In a fume hood, carefully add 10% Pd/C (5 wt% relative to the substrate) to the reactor

vessel. It is recommended to handle the catalyst as a slurry in a small amount of the

reaction solvent to minimize the risk of fire.

Add inden-5-ol to the reactor.

Add anhydrous ethanol as the solvent. The concentration of the substrate can typically

range from 5-15% (w/v).

Reaction Setup and Execution:

Seal the reactor according to the manufacturer's instructions.
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Purge the reactor vessel multiple times with an inert gas (e.g., nitrogen or argon) to

remove all oxygen.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 4 bar).

Begin stirring the reaction mixture at a moderate speed.

Heat the reactor to the target temperature (e.g., 70°C).

Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge.

The reaction is typically complete within 6-12 hours.

Work-up and Product Isolation:

After the reaction is complete (indicated by the cessation of hydrogen uptake), cool the

reactor to room temperature.

Carefully vent the excess hydrogen gas in the fume hood.

Purge the reactor with an inert gas.

Open the reactor and carefully remove the reaction mixture.

Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution:

The catalyst on the filter paper is highly pyrophoric and should be kept wet with solvent

until it can be safely quenched (e.g., with water).

Wash the filter cake with a small amount of fresh ethanol to ensure complete recovery of

the product.

Combine the filtrate and washings and concentrate the solution using a rotary evaporator

to remove the solvent.

Purification:

The crude Octahydro-4,7-methano-1H-inden-5-ol can be purified by vacuum distillation

or column chromatography on silica gel to yield the final product as a colorless to pale

yellow solid or viscous liquid.
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Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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